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Introduction
In the quest for sustainable chemical processes, the choice of solvent is paramount. Dimethyl

adipate (DMA), a biodegradable, non-toxic, and low-volatility dibasic ester, is emerging as a

promising green solvent for a variety of organic reactions. Derived from adipic acid, which can

be sourced from renewable feedstocks, DMA offers a safer and more environmentally benign

alternative to traditional volatile organic compounds (VOCs). This document provides detailed

application notes and protocols for the use of dimethyl adipate in organic synthesis, with a

focus on its physical properties, applications in key reaction types, and its role in fostering

greener laboratory and industrial practices.

Physicochemical and Toxicological Properties
Dimethyl adipate's favorable physicochemical properties make it an attractive solvent for a

range of applications. Its high boiling point and low vapor pressure reduce solvent loss through

evaporation and minimize worker exposure to harmful fumes. Furthermore, its low toxicity and

ready biodegradability lessen its environmental impact.[1]

Table 1: Physicochemical Properties of Dimethyl Adipate[2][3][4]
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Property Value

Molecular Formula C8H14O4

Molecular Weight 174.19 g/mol

Appearance Colorless liquid

Boiling Point 227-230 °C

Melting Point 8-10.3 °C

Density 1.062 g/mL at 20 °C

Flash Point 107 °C

Water Solubility Sparingly soluble

Solubility in Organic Solvents Miscible with alcohols and ethers

Table 2: Toxicological and Environmental Profile of Dimethyl Adipate[1][4][5]

Parameter Value/Information

Acute Toxicity (Oral, Rat LD50) > 5,000 mg/kg

Skin Irritation Non-irritating

Eye Irritation May cause slight irritation

Biodegradability Readily biodegradable (75% in 28 days)

Aquatic Toxicity (LC50, Fathead Minnow, 96h) 18-24 mg/L

Bioaccumulation Potential Low (BCF < 500, logPow = 1.03)

Applications in Organic Synthesis
Dimethyl adipate's properties make it a suitable medium for various organic transformations,

particularly those requiring higher reaction temperatures. While its application is still an

emerging area of research, its potential has been demonstrated in several key reaction

classes.
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Lipase-Catalyzed Reactions
The use of enzymes in organic synthesis is a cornerstone of green chemistry. Lipases, in

particular, are widely used for their ability to catalyze esterification, transesterification, and

hydrolysis reactions with high selectivity. Dimethyl adipate can serve as a suitable medium for

these biocatalytic transformations.

Workflow for Lipase-Catalyzed Esterification
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Caption: Workflow for a typical lipase-catalyzed esterification reaction using dimethyl adipate

as the solvent.

Experimental Protocol: Lipase-Catalyzed Synthesis of an Ester

This protocol is a general guideline for a lipase-catalyzed esterification reaction in dimethyl

adipate. Optimization of reaction conditions (temperature, reaction time, enzyme loading) may

be necessary for specific substrates.

Materials:

Carboxylic acid (1.0 mmol)
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Alcohol (1.2 mmol)

Immobilized lipase (e.g., Novozym 435, 50-100 mg)

Dimethyl adipate (5 mL)

Molecular sieves (optional, to remove water)

Procedure:

To a clean, dry round-bottom flask, add the carboxylic acid, alcohol, and dimethyl adipate.

If desired, add activated molecular sieves to the reaction mixture to remove water produced

during the reaction, which can improve the equilibrium conversion.

Add the immobilized lipase to the reaction mixture.

Stir the reaction mixture at a controlled temperature (typically 40-60 °C) and monitor the

reaction progress by a suitable analytical technique (e.g., TLC, GC, or HPLC).

Upon completion of the reaction, filter off the immobilized lipase. The lipase can often be

washed and reused.

Remove the dimethyl adipate under reduced pressure to yield the crude ester product.

Purify the ester product by an appropriate method, such as column chromatography or

distillation.

Palladium-Catalyzed Cross-Coupling Reactions (A
Green Alternative)
Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Heck reactions,

are powerful tools for the formation of carbon-carbon bonds. Traditionally, these reactions are

carried out in solvents like toluene, DMF, or THF, which have significant health and

environmental drawbacks. While specific literature on the use of dimethyl adipate in these

reactions is still emerging, its properties make it a viable green alternative. Its high boiling point

is particularly advantageous for reactions requiring elevated temperatures.
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Conceptual Workflow for a Suzuki-Miyaura Coupling
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Caption: A generalized workflow for a Suzuki-Miyaura cross-coupling reaction, where dimethyl

adipate can be used as a green solvent.

Generalized Protocol for a Suzuki-Miyaura Coupling in Dimethyl Adipate

This generalized protocol is provided as a starting point for researchers wishing to explore

dimethyl adipate as a green solvent for Suzuki-Miyaura reactions. Optimization of the catalyst

system, base, and temperature will be necessary for specific substrates.

Materials:

Aryl halide (1.0 mmol)

Arylboronic acid (1.2 mmol)

Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

Base (e.g., K₂CO₃, 2.0 mmol)

Dimethyl adipate (5 mL)
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Procedure:

To a Schlenk flask, add the aryl halide, arylboronic acid, palladium catalyst, and base.

Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

Add degassed dimethyl adipate to the flask via syringe.

Heat the reaction mixture to the desired temperature (typically 80-120 °C) with stirring.

Monitor the reaction progress by TLC, GC, or HPLC.

After the reaction is complete, cool the mixture to room temperature.

Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with

water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel.

Generalized Protocol for a Heck Reaction in Dimethyl Adipate

Similar to the Suzuki-Miyaura coupling, this is a generalized protocol.

Materials:

Aryl halide (1.0 mmol)

Alkene (1.2 mmol)

Palladium catalyst (e.g., Pd(OAc)₂, 1-5 mol%)

Ligand (e.g., PPh₃, 2-10 mol%)

Base (e.g., Et₃N, 1.5 mmol)

Dimethyl adipate (5 mL)
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Procedure:

Follow the same setup procedure as for the Suzuki-Miyaura coupling to ensure an inert

atmosphere.

Add the aryl halide, palladium catalyst, and ligand to the Schlenk flask.

Add degassed dimethyl adipate, followed by the alkene and the base.

Heat the reaction mixture with stirring (typically 100-140 °C).

Monitor the reaction progress.

Upon completion, cool the reaction, and perform a standard aqueous workup.

Purify the product by column chromatography or distillation.

Comparison with Other Solvents
Dimethyl adipate offers a compelling profile when compared to both traditional and other green

solvents.

Table 3: Comparison of Dimethyl Adipate with Other Solvents
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Solvent
Boiling Point
(°C)

Flash Point
(°C)

Key Hazards

Green
Chemistry
Consideration
s

Dimethyl Adipate 227-230 107 Low toxicity

Readily

biodegradable,

low volatility

Toluene 111 4 Flammable, toxic

Volatile organic

compound

(VOC)

N,N-

Dimethylformami

de (DMF)

153 58

Toxic,

reproductive

hazard

High-boiling

VOC, difficult to

remove

Dichloromethane

(DCM)
40 N/A

Carcinogen,

volatile

Halogenated

solvent,

environmental

persistence

γ-Valerolactone

(GVL)
207 96 Low toxicity

Bio-derived,

biodegradable

2-

Methyltetrahydrof

uran (2-MeTHF)

80 -11 Flammable
Bio-derived,

forms peroxides

Conclusion
Dimethyl adipate is a versatile and environmentally friendly solvent with significant potential in

modern organic synthesis. Its favorable physical and toxicological properties, combined with its

high boiling point, make it a suitable replacement for hazardous conventional solvents in a

variety of reactions. While further research is needed to fully explore its applicability across the

spectrum of organic transformations, the provided protocols offer a solid foundation for

researchers and drug development professionals to begin incorporating this green solvent into

their synthetic strategies, thereby contributing to a more sustainable future for the chemical
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industry. Dimethyl adipate is also used in the synthesis of active pharmaceutical ingredients

(APIs) and as a plasticizer.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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